Cas no 1247650-94-7 (5,6-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one)

• Product Name: 5,6-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one
• CAS No: 1247650-94-7
• MF: C₈H₅F₂NO₂
• MW: 185.127609014511
• CID: 5250648
• Update Time: 2025-05-19

5,6-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 5,6-DIFLUORO-3-HYDROXY-2,3-DIHYDRO-1H-INDOL-2-ONE
• 5,6-Difluoro-3-hydroxyindolin-2-one
• 2H-Indol-2-one, 5,6-difluoro-1,3-dihydro-3-hydroxy-
• 5,6-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C8H5F2NO2/c9-4-1-3-6(2-5(4)10)11-8(13)7(3)12/h1-2,7,12H,(H,11,13)
• InChI Key： ALPFMOVKCKJATL-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)C(C(N2)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 236
• XLogP3: 0.4
• Topological Polar Surface Area: 49.3

Additional information on 5,6-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one

5,6-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one (CAS No. 1247650-94-7): A Comprehensive Overview

The compound 5,6-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one (CAS No. 1247650-94-7) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the difluoro substitution and the hydroxy-dihydroindolone core, make it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted cancer therapies and neurodegenerative disease research.

From a chemical perspective, 5,6-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one exhibits interesting properties due to its molecular architecture. The presence of fluorine atoms at positions 5 and 6 enhances the compound's metabolic stability and membrane permeability, crucial factors in drug design. The hydroxy group at position 3 contributes to hydrogen bonding potential, while the dihydroindolone scaffold provides a rigid framework for molecular interactions. These characteristics make it a promising candidate for structure-activity relationship (SAR) studies in medicinal chemistry.

Recent scientific literature highlights the growing importance of fluorinated heterocycles like 5,6-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one in addressing contemporary therapeutic challenges. The compound's potential applications span multiple areas, including: central nervous system (CNS) drug development, where its ability to cross the blood-brain barrier is valuable; anti-inflammatory agents, leveraging the indole scaffold's known biological activities; and antioxidant research, given the redox-active nature of its functional groups. These applications respond to current healthcare priorities such as mental health disorders and age-related diseases.

The synthesis of 5,6-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one typically involves multi-step organic transformations starting from appropriately substituted benzene derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's shift toward sustainable practices. Purification methods often employ chromatographic techniques or recrystallization, with analytical characterization using NMR spectroscopy, mass spectrometry, and X-ray crystallography when single crystals are obtainable.

In the context of drug discovery, 5,6-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one serves as a versatile pharmacophore that can be further derivatized. Medicinal chemists frequently explore its potential as a scaffold for fragment-based drug design or as a building block for more complex molecular architectures. The compound's privileged structure characteristics—common to many FDA-approved drugs—make it particularly attractive for hit-to-lead optimization programs in pharmaceutical R&D.

From a commercial perspective, the demand for 5,6-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one has been steadily increasing, driven by academic and industrial research activities. Suppliers typically offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. The global market for such specialty chemicals is expected to grow significantly, paralleling the expansion of precision medicine and personalized therapeutics approaches.

Quality control of 5,6-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one follows stringent protocols to ensure batch-to-batch consistency, with typical specifications including ≥95% purity by HPLC analysis. Storage recommendations generally suggest cool, dry conditions to maintain stability, with some suppliers offering custom synthesis services to meet specific research requirements. These quality assurance measures are critical for reproducible biological testing and reliable research outcomes.

Emerging research directions for 5,6-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one include its potential in proteolysis targeting chimera (PROTAC) development and other targeted protein degradation strategies. The compound's structural features make it suitable for conjugation with E3 ligase ligands, addressing one of the most exciting frontiers in drug discovery. Additionally, its application in chemical biology as a probe for studying enzyme mechanisms continues to expand our understanding of biochemical pathways.

For researchers working with 5,6-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one, proper handling procedures should be followed despite its non-hazardous classification. Standard laboratory practices including the use of personal protective equipment and adequate ventilation are recommended. Material Safety Data Sheets (MSDS) provided by manufacturers contain detailed information about handling, storage, and disposal, ensuring compliance with laboratory safety regulations.

The future outlook for 5,6-Difluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one appears promising, with potential applications extending beyond its current uses. As computational methods like AI-assisted drug design become more sophisticated, the compound's utility in virtual screening and molecular docking studies is likely to increase. Furthermore, advances in continuous flow chemistry may enable more efficient large-scale production, making this valuable intermediate more accessible to the research community.